Cas no 56896-76-5 (2-Benzothiazolamine,6-methyl-, hydrochloride (1:1))

• Product Name: 2-Benzothiazolamine,6-methyl-, hydrochloride (1:1)
• CAS No: 56896-76-5
• MF: C₈H₉ClN₂S
• MW: 200.688459157944
• CID: 376287
• PubChem ID: 3017053
• Update Time: 2025-04-19

2-Benzothiazolamine,6-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,6-methyl-, hydrochloride (1:1)
• 6-methyl-1,3-benzothiazol-2-amine,hydrochloride
• 6-methylbenzothiazol-2-amine monohydrochloride
• 6-Methylbenzothiazol-2-amine HCl
• DTXSID30205420
• 56896-76-5
• NS00087793
• EINECS 260-422-8
• 2-Benzothiazolamine, 6-methyl-, hydrochloride (1:1)

• Inchi： 1S/C8H8N2S.ClH/c1-5-2-3-6-7(4-5)11-8(9)10-6;/h2-4H,1H3,(H2,9,10);1H
• InChI Key： LSZDFOQRIMQFIV-UHFFFAOYSA-N
• SMILES： Cl.S1C(N)=NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 200.01767
• Monoisotopic Mass: 200.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 38.91